Cas no 68254-08-0 (6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylic acid)

• Product name: 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylic acid
• CAS No: 68254-08-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD01566978
• CID: 518799
• PubChem ID: 2784470

6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylicacid, 1,4-dihydro-6-methyl-4-oxo-1-phenyl-
• 6-METHYL-4-OXO-1-PHENYL-1,4-DIHYDROPYRIDAZINE-3-CARBOXYLIC ACID
• 6-methyl-4-oxo-1-phenylpyridazine-3-carboxylic acid
• EN300-14884
• SMR000372187
• 68254-08-0
• 1-Phenyl-1,4-dihydro-4-oxo-6-methylpyridazine-3-carboxylic acid
• MFCD01566978
• HMS2717H12
• CS-0234873
• AKOS001160850
• MLS000760888
• HMS1741B20
• 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylic acid, AldrichCPR
• Oprea1_654088
• SCHEMBL3355960
• 3-Pyridazinecarboxylicacid,1,4-dihydro-6-methyl-4-oxo-1-phenyl-
• IYLQQYCKWAAZLD-UHFFFAOYSA-N
• Z108565158
• CHEMBL1449358
• DTXSID30382765
• 6-METHYL-4-OXO-1-PHENYL-1,4-DIHYDROPYRIDAZINE-3-CARBOXYLICACID
• G86837
• DB-359620
• 6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylic acid

• MDL： MFCD01566978
• Inchi： InChI=1S/C12H10N2O3/c1-8-7-10(15)11(12(16)17)13-14(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,16,17)
• InChI Key： IYLQQYCKWAAZLD-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C(=NN1C2=CC=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 229.06137
• Monoisotopic Mass: 229.061317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.31
• Boiling Point: 408.5°Cat760mmHg
• Flash Point: 200.9°C
• PSA: 72.8

6-methyl-4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives